Cas no 1152562-39-4 (3-iodo-N-(propan-2-yl)aniline)

• Product Name: 3-iodo-N-(propan-2-yl)aniline
• CAS No: 1152562-39-4
• MF: C₉H₁₂IN
• MW: 261.102754592896
• CID: 5205828
• PubChem ID: 43088810
• Update Time: 2026-03-06

3-iodo-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-iodo-N-(1-methylethyl)-
• 3-iodo-N-(propan-2-yl)aniline

• Inchi： 1S/C9H12IN/c1-7(2)11-9-5-3-4-8(10)6-9/h3-7,11H,1-2H3
• InChI Key： JCUCSTBSQHWRNP-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=CC(I)=C1

Additional information on 3-iodo-N-(propan-2-yl)aniline

Recent Advances in the Application of 3-iodo-N-(propan-2-yl)aniline (CAS: 1152562-39-4) in Chemical Biology and Pharmaceutical Research

3-iodo-N-(propan-2-yl)aniline (CAS: 1152562-39-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic amine derivative, characterized by an iodine substituent and an isopropylamino group, has been utilized as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, radiopharmaceuticals, and other therapeutic agents targeting complex diseases such as cancer and neurological disorders.

In the context of drug discovery, 3-iodo-N-(propan-2-yl)aniline serves as a valuable building block for the development of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel tyrosine kinase inhibitors, which exhibited potent activity against resistant forms of non-small cell lung cancer. The iodine atom at the 3-position allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening.

The compound's application extends to radiopharmaceutical development, where its iodine moiety provides a convenient site for radioisotope labeling. Research teams at several academic institutions have recently explored 3-iodo-N-(propan-2-yl)aniline as a precursor for PET tracer development. A 2024 report in Nuclear Medicine and Biology described its successful incorporation into a series of dopamine D2 receptor ligands, demonstrating excellent brain penetration and target specificity in preclinical models of Parkinson's disease.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 3-iodo-N-(propan-2-yl)aniline to improve yield and purity. A 2023 publication in Organic Process Research & Development presented a novel catalytic system for its synthesis, achieving >95% yield with minimal byproduct formation. This methodological improvement has significant implications for scaling up production to meet the growing demand in pharmaceutical applications.

Structural-activity relationship (SAR) studies involving 3-iodo-N-(propan-2-yl)aniline derivatives have provided valuable insights into molecular recognition patterns. Computational modeling combined with X-ray crystallography data, as reported in a 2024 ACS Chemical Biology paper, revealed how subtle modifications to the isopropylamino group can dramatically alter binding affinity to protein targets. These findings are guiding the rational design of next-generation therapeutic compounds with improved selectivity profiles.

Looking forward, the unique chemical properties of 3-iodo-N-(propan-2-yl)aniline (CAS: 1152562-39-4) position it as a compound with continued relevance in medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation strategies and as a scaffold for covalent inhibitor development. The compound's versatility, combined with recent methodological advances in its application, suggests it will remain an important tool in chemical biology and drug discovery efforts for years to come.